3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-3-piperidinol dihydrochloride

• IUPAC Name: 3-[[4-(2-ethoxyphenyl)piperazin-1-yl]methyl]piperidin-3-ol
• InChI: InChI=1S/C18H29N3O2/c1-2-23-17-7-4-3-6-16(17)21-12-10-20(11-13-21)15-18(22)8-5-9-19-14-18/h3-4,6-7,19,22H,2,5,8-15H2,1H3
• InChI Key: VODJNHZQXIZZRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3(CCCNC3)O
• Molecular Formula: C18H29N3O2
• Molecular Weight: 319.4 g/mol

Description

3-{[4-(2-ethoxyphenyl)-1-piperazinyl]methyl}-3-piperidinol dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as EPPD, and it is a piperazine derivative that has been shown to have promising effects in various studies.

Mechanism of Action

The exact mechanism of action of EPPD is not yet fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is thought to be responsible for its antipsychotic and antidepressant effects.
Biochemical and Physiological Effects
EPPD has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a crucial role in regulating mood and behavior. EPPD has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

EPPD has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and minimal side effects in animal models. However, one limitation of EPPD is that its mechanism of action is not yet fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of EPPD. One potential direction is to investigate its potential therapeutic applications in the treatment of neurological disorders such as schizophrenia, Alzheimer's disease, and Parkinson's disease. Another direction is to further explore its mechanism of action and its effects on neurotransmitter systems in the brain. Additionally, the development of new analogs of EPPD may lead to the discovery of compounds with improved therapeutic potential.
Conclusion
In conclusion, EPPD is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its synthesis method is relatively simple, and it has been shown to have low toxicity and minimal side effects in animal models. EPPD has various biochemical and physiological effects, and its mechanism of action is believed to involve dopamine D2 receptor antagonism and serotonin 5-HT1A receptor agonism. There are several future directions for the study of EPPD, including its potential use in the treatment of neurological disorders and the development of new analogs with improved therapeutic potential.

Synthesis Methods

The synthesis of EPPD involves the reaction of 1-(2-ethoxyphenyl)-4-(piperazin-1-yl)methanone with sodium borohydride and hydrochloric acid. The reaction results in the formation of EPPD dihydrochloride, which is a white crystalline powder. The purity of EPPD can be increased through recrystallization and further purification methods.

Scientific Research Applications

EPPD has been extensively studied for its potential therapeutic applications. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in various animal models. EPPD has also been studied for its potential use in the treatment of neurological disorders such as schizophrenia, Alzheimer's disease, and Parkinson's disease.